Cas no 15018-50-5 (1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione)

1-Phenylpyrimidine-2,4,6(1H,3H,5H)-trione is a heterocyclic organic compound featuring a pyrimidine core substituted with a phenyl group and three carbonyl functionalities. This structure imparts notable reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid framework and electron-deficient nature facilitate selective transformations, such as nucleophilic substitutions or condensations, under mild conditions. The compound's stability under standard storage conditions ensures consistent performance in synthetic applications. Additionally, its well-defined crystalline form allows for precise characterization and handling. These attributes make it a reliable building block for developing bioactive molecules, particularly in medicinal chemistry where pyrimidine derivatives are prominent.

1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione structure

15018-50-5 structure

Product Name:1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione

CAS No:15018-50-5

MF:C₁₀H₈N₂O₃

MW:204.18212223053

MDL:MFCD00179931

CID:165633

PubChem ID:262504

Update Time:2025-06-07

1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

- 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-phenyl-
- 1-phenyl barbituric acid
- 1-phenyl-2,4,6-pyrimidinetrione
- 1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione
- 1-phenylpyrimidine-2,4,6-trione
- 3-phenylbarbituric acid
- AC1L67MF
- AC1Q6L4V
- NCIOpen2_006225
- N-phenylbarbituric acid
- NSC96040
- Oprea1_155232
- phenylbarbituric acid
- SureCN125016
- AKOS000288860
- MLS002703331
- SR-01000397202
- SDCCGMLS-0064632.P001
- FT-0745039
- 1-phenylbarbituric acid
- MECMQZBUZCGXQW-UHFFFAOYSA-
- InChI=1/C10H8N2O3/c13-8-6-9(14)12(10(15)11-8)7-4-2-1-3-5-7/h1-5H,6H2,(H,11,13,15)
- NSC-96040
- 1-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
- CHEMBL1903725
- Cambridge id 5174694
- 1-phenyl-1,3-diazinane-2,4,6-trione
- HMS1579I16
- 1-Phenyl-pyrimidine-2,4,6-trione
- SCHEMBL10933920
- SMR000137107
- 15018-50-5
- CCG-103768
- DTXSID20294383
- F1967-0857
- SR-01000397202-1
- CS-0116611
- EN300-234233
- SCHEMBL125016
- MDL： MFCD00179931
- Inchi： 1S/C10H8N2O3/c13-8-6-9(14)12(10(15)11-8)7-4-2-1-3-5-7/h1-5H,6H2,(H,11,13,15)
- InChI Key： MECMQZBUZCGXQW-UHFFFAOYSA-N
- SMILES： O=C1CC(NC(N1C1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 204.05354
Monoisotopic Mass: 204.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 66.5Å²

Experimental Properties

PSA: 66.48

1-phenylpyrimidine-2,4,6(1H,3H,5H)-trione Pricemore >>

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